Cas no 55805-21-5 (4-(difluoromethyl)benzoic acid)

55805-21-5 structure
Product Name:4-(difluoromethyl)benzoic acid
CAS No:55805-21-5
Molecular Formula:C8H6F2O2
Molecular Weight:172.12900
MDL:MFCD07784270
CID:944518
PubChem ID:20739325
4-(difluoromethyl)benzoic acid Properties
Names and Identifiers
-
- 4-(difluoromethyl)benzoic acid
- 4-Carboxybenzalfluorid
- 4-difluoromethyl-benzoic acid
- p-difluoromethylbenzoic acid
- MFCD07784270
- SCHEMBL315097
- 4-(difluoromethyl)benzoicacid
- Z995167754
- SY064731
- 4-Carboxybenzal fluoride, alpha,alpha-Difluoro-p-toluic acid
- VKF
- CS-0157587
- AKOS005762916
- BS-13711
- DB-094545
- A830819
- Benzoic acid, 4-(difluoromethyl)-
- EN300-65002
- TQU0106
- 55805-21-5
- DTXSID90609561
- DTXCID20560318
-
- MDL: MFCD07784270
- InChIKey: AVYXJQFZBUXNHB-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H6F2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7H,(H,11,12)
- SMILES: C1=C(C=CC(=C1)C(=O)O)C(F)F
Computed Properties
- Exact Mass: 172.03400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 172.03358575g/mol
- Heavy Atom Count: 12
- Complexity: 162
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- LogP: 2.32240
- PSA: 37.30000
- Melting Point: 203-205°C
- Sensitiveness: Air Sensitive
4-(difluoromethyl)benzoic acid Security Information
4-(difluoromethyl)benzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(difluoromethyl)benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DDOZ-250mg |
4-(DIFLUOROMETHYL)BENZOIC ACID |
55805-21-5 | 95% | 250mg |
$43.00 | 2025-02-26 | |
A2B Chem LLC | AG23475-250mg |
4-(Difluoromethyl)benzoic acid |
55805-21-5 | 95% | 250mg |
$42.00 | 2024-04-19 | |
Aaron | AR00DDXB-250mg |
4-(Difluoromethyl)benzoic acid |
55805-21-5 | 97% | 250mg |
$10.00 | 2025-01-24 | |
abcr | AB228388-250 mg |
4-(Difluoromethyl)benzoic acid, 95%; . |
55805-21-5 | 95% | 250MG |
€113.50 | 2022-06-11 | |
Ambeed | A413340-250mg |
4-(Difluoromethyl)benzoic acid |
55805-21-5 | 95% | 250mg |
$45.0 | 2025-02-21 | |
Apollo Scientific | PC1019-250mg |
4-(Difluoromethyl)benzoic acid |
55805-21-5 | 95% | 250mg |
£100.00 | 2025-02-19 | |
Chemenu | CM296261-500mg |
4-(Difluoromethyl)benzoic acid |
55805-21-5 | 95% | 500mg |
$187 | ||
Crysdot LLC | CD12061197-5g |
4-(Difluoromethyl)benzoic acid |
55805-21-5 | 95+% | 5g |
$330 | 2024-07-24 | |
Enamine | EN300-65002-0.05g |
4-(difluoromethyl)benzoic acid |
55805-21-5 | 95% | 0.05g |
$29.0 | 2023-04-20 | |
eNovation Chemicals LLC | Y1223507-5g |
4-(Difluoromethyl)benzoic acid |
55805-21-5 | 95% | 5g |
$350 | 2024-06-03 |
4-(difluoromethyl)benzoic acid Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:55805-21-5)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
4-(difluoromethyl)benzoic acid Related Literature
-
Matthew S. Baker,Scott T. Phillips Org. Biomol. Chem. 2012 10 3595
Recommended suppliers
Amadis Chemical Company Limited
(CAS:55805-21-5)4-(difluoromethyl)benzoic acid

Purity:99%
Quantity:5g
Price($):284.0